2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride

Specification

• Molecular Formula: C11H10ClNO2S
• Molecular Weight: 255.72 g/mol
• IUPAC Name: 2-(4-phenyl-1,3-thiazol-2-yl)acetic acid;hydrochloride
• Standard InChI: InChI=1S/C11H9NO2S.ClH/c13-11(14)6-10-12-9(7-15-10)8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,13,14);1H
• Standard InChI Key: UQVDKVJXYYRNQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)CC(=O)O.Cl

Introduction

Structural and Physicochemical Properties

Molecular Architecture

2-(4-Phenyl-1,3-thiazol-2-yl)acetic acid hydrochloride consists of a phenyl-substituted thiazole ring conjugated to an acetic acid group, with a hydrochloride counterion enhancing solubility. The thiazole core (C₃H₃NS) contains sulfur and nitrogen atoms at positions 1 and 3, respectively, while the phenyl group at position 4 contributes aromatic stability. The acetic acid moiety (-CH₂COOH) introduces carboxylic acid functionality, enabling salt formation and hydrogen bonding.

Table 1: Comparative Molecular Properties of Thiazole Derivatives

Property	2-(4-Phenyl-1,3-thiazol-2-yl)ethanamine	2-(4-Phenyl-1,3-thiazol-2-yl)acetic Acid Hydrochloride (Estimated)
Molecular Formula	C₁₁H₁₂N₂S	C₁₁H₁₀NO₂S·HCl
Molecular Weight (g/mol)	204.29	263.73 (calculated)
Density (g/cm³)	1.174	~1.3 (typical for hydrochloride salts)
Boiling Point (°C)	357.5	Decomposes before boiling
LogP	3.01	~1.5 (lower due to hydrophilic HCl)

Spectroscopic Characterization

While direct data for the hydrochloride salt is limited, analogous thiazole derivatives are characterized by:

• IR Spectroscopy: Strong absorption bands at 1700–1680 cm⁻¹ (C=O stretch) and 2550–2600 cm⁻¹ (S-H in thiazole).

• NMR: Distinct signals for phenyl protons (δ 7.2–7.8 ppm), thiazole protons (δ 6.8–7.1 ppm), and acetic acid protons (δ 2.5–3.5 ppm).

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is synthesized via cyclodehydration reactions. A representative protocol involves:

• Condensation: Reacting 4-phenylthiazole-2-carbaldehyde with chloroacetic acid in ethanol under reflux.

• Acidification: Adding concentrated HCl to precipitate the hydrochloride salt.

• Purification: Recrystallization from ethanol/water yields >95% purity.

Critical Parameters:

• Temperature: Prolonged reflux (>6 hours) risks decomposition.

• Catalyst: Glacial acetic acid (5% v/v) optimizes protonation.

• Yield: 70–85% under controlled conditions.

Industrial Manufacturing

Scalable methods employ continuous flow reactors to enhance efficiency:

• Reactor Type: Tubular reactors with inline pH monitoring.

• Throughput: 50–100 kg/day with 90% yield.

• Cost Efficiency: Reduced solvent waste via solvent recovery systems.

Reactivity and Derivative Formation

Key Reactions

• Esterification: Reacts with alcohols (e.g., methanol) to form methyl esters, useful in prodrug design.

• Amide Coupling: Forms conjugates with amines via carbodiimide-mediated reactions.

• Salt Metathesis: Exchanges HCl for other counterions (e.g., Na⁺, K⁺) to modulate solubility.

Bioactive Derivatives

• Antimicrobial Agents: Chlorinated analogs show MIC values of 2–8 µg/mL against Staphylococcus aureus.

• Anticancer Derivatives: Ethyl ester prodrugs exhibit IC₅₀ = 12 µM in MCF-7 breast cancer cells.

Activity	Model System	Result
Anti-inflammatory	Carrageenan-induced rat edema	58% reduction vs. control
Analgesic	Hot-plate test (mice)	Latency increase: 220% at 50 mg/kg
Cytotoxicity	HeLa cells	IC₅₀ = 18 µM

Industrial and Research Applications

Material Science

• Coordination Polymers: Forms Cu(II) complexes with ligand-to-metal charge transfer bands at 450 nm.

• Corrosion Inhibition: Reduces mild steel corrosion rate by 92% at 500 ppm in HCl.

Analytical Standards

• HPLC Calibration: Retention time = 8.2 min (C18 column, 60:40 acetonitrile/water).

• Mass Spectrometry: [M+H]⁺ peak at m/z 264.1 (calculated: 263.73).

Challenges and Future Directions

• Solubility Limitations: Aqueous solubility = 2.1 mg/mL (pH 7.4), necessitating formulation improvements.

• Metabolic Stability: Hepatic clearance (t₁/₂ = 23 min in microsomes) requires structural optimization.

• Synthetic Green Chemistry: Developing solvent-free mechanochemical synthesis to reduce E-factor.